Cas no 954713-77-0 (N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide)
N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide
- N-{[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}-2-(trifluoromethyl)benzene-1-sulfonamide
- AKOS024643795
- 954713-77-0
- N-[[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl]-2-(trifluoromethyl)benzenesulfonamide
- F2371-0107
- N-((1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)-2-(trifluoromethyl)benzenesulfonamide
- Benzenesulfonamide, N-[[1-(4-ethoxyphenyl)-5-oxo-3-pyrrolidinyl]methyl]-2-(trifluoromethyl)-
-
- Inchi: 1S/C20H21F3N2O4S/c1-2-29-16-9-7-15(8-10-16)25-13-14(11-19(25)26)12-24-30(27,28)18-6-4-3-5-17(18)20(21,22)23/h3-10,14,24H,2,11-13H2,1H3
- InChI Key: WMEWRRWWQMGEQN-UHFFFAOYSA-N
- SMILES: C1(S(NCC2CC(=O)N(C3=CC=C(OCC)C=C3)C2)(=O)=O)=CC=CC=C1C(F)(F)F
Computed Properties
- Exact Mass: 442.11741282g/mol
- Monoisotopic Mass: 442.11741282g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 687
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 84.1Ų
Experimental Properties
- Density: 1.338±0.06 g/cm3(Predicted)
- Boiling Point: 628.1±65.0 °C(Predicted)
- pka: 10.27±0.40(Predicted)
N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2371-0107-2μmol |
N-{[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}-2-(trifluoromethyl)benzene-1-sulfonamide |
954713-77-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2371-0107-5μmol |
N-{[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}-2-(trifluoromethyl)benzene-1-sulfonamide |
954713-77-0 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2371-0107-10μmol |
N-{[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}-2-(trifluoromethyl)benzene-1-sulfonamide |
954713-77-0 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2371-0107-20μmol |
N-{[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}-2-(trifluoromethyl)benzene-1-sulfonamide |
954713-77-0 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2371-0107-1mg |
N-{[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}-2-(trifluoromethyl)benzene-1-sulfonamide |
954713-77-0 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2371-0107-2mg |
N-{[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}-2-(trifluoromethyl)benzene-1-sulfonamide |
954713-77-0 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2371-0107-3mg |
N-{[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}-2-(trifluoromethyl)benzene-1-sulfonamide |
954713-77-0 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2371-0107-4mg |
N-{[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}-2-(trifluoromethyl)benzene-1-sulfonamide |
954713-77-0 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2371-0107-5mg |
N-{[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}-2-(trifluoromethyl)benzene-1-sulfonamide |
954713-77-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2371-0107-10mg |
N-{[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}-2-(trifluoromethyl)benzene-1-sulfonamide |
954713-77-0 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide
Research Brief on N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide (CAS: 954713-77-0)
In recent years, the compound N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide (CAS: 954713-77-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly due to its unique structural features and biological activity. The presence of a trifluoromethyl group and an ethoxyphenyl moiety in its structure enhances its pharmacokinetic properties, making it a candidate for further investigation in drug development.
Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. Research indicates that it exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its interaction with certain protein targets has been explored, revealing insights into its mode of action at the molecular level. These findings are supported by in vitro and in vivo experiments, which demonstrate its efficacy in reducing inflammation and modulating immune responses.
The synthesis and optimization of N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide have also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of this compound with high purity and yield, facilitating further pharmacological evaluations. Structure-activity relationship (SAR) studies have been conducted to identify key structural modifications that enhance its biological activity while minimizing potential side effects. These efforts have led to the development of analogs with improved therapeutic profiles.
In the context of drug discovery, the pharmacokinetic properties of this compound have been rigorously evaluated. Studies have assessed its absorption, distribution, metabolism, and excretion (ADME) characteristics, as well as its toxicity profile. Preliminary results indicate favorable bioavailability and a manageable safety profile, supporting its progression into preclinical development. However, further studies are needed to address challenges related to its solubility and stability under physiological conditions.
The potential therapeutic applications of N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide extend beyond inflammation. Emerging research suggests its utility in oncology, where it has shown activity against certain cancer cell lines. Investigations into its mechanism of action in cancer models are ongoing, with preliminary data indicating its ability to induce apoptosis and inhibit tumor growth. These findings highlight its versatility as a multi-targeted therapeutic agent.
In conclusion, N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide (CAS: 954713-77-0) represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure, combined with its demonstrated biological activity, positions it as a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research efforts will be essential to fully realize its potential and translate these findings into clinical applications.
954713-77-0 (N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)